Cas no 121825-54-5 (Gerontoxanthone C)
Gerontoxanthone C Chemical and Physical Properties
Names and Identifiers
-
- 5H-Furo[3,2-b]xanthen-5-one,2,3-dihydro-4,8,9-trihydroxy-2,3,3-trimethyl-11-(3-methyl-2-buten-1-yl)-
- 5H-Furo[3,2-b]xanthen-5-one,2,3-dihydro-4,8,9-trihydroxy-2,3,3-trimethyl-11-(3-methyl-2-butenyl)- (9CI)
- Gerontoxanthone C
-
- Inchi: 1S/C23H24O6/c1-10(2)6-7-13-20-15(19(27)16-21(13)28-11(3)23(16,4)5)17(25)12-8-9-14(24)18(26)22(12)29-20/h6,8-9,11,24,26-27H,7H2,1-5H3
- InChI Key: MPGIKBDCZHZTJM-UHFFFAOYSA-N
- SMILES: C1(=O)C2=C(C(O)=C(O)C=C2)OC2=C1C(O)=C1C(C)(C)C(C)OC1=C2C/C=C(\C)/C
Computed Properties
- Exact Mass: 396.15732
Experimental Properties
- PSA: 96.22
Gerontoxanthone C Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | G367775-1mg |
Gerontoxanthone C |
121825-54-5 | 1mg |
$ 552.00 | 2023-04-17 | ||
| TRC | G367775-2.5mg |
Gerontoxanthone C |
121825-54-5 | 2.5mg |
$ 1206.00 | 2023-04-17 | ||
| TRC | G367775-5mg |
Gerontoxanthone C |
121825-54-5 | 5mg |
$ 2308.00 | 2023-04-17 | ||
| TRC | G367775-10mg |
Gerontoxanthone C |
121825-54-5 | 10mg |
$ 4380.00 | 2023-04-17 | ||
| TRC | G367775-25mg |
Gerontoxanthone C |
121825-54-5 | 25mg |
$ 17000.00 | 2023-09-07 |
Gerontoxanthone C Related Literature
-
1. Palladium catalysed elaboration of codeine and morphineStephen G. Davies,Christopher J. Goodwin,Dirk Pyatt,Andrew D. Smith J. Chem. Soc. Perkin Trans. 1 2001 1413
-
Clementine Scholz,Markus R. Baumgartner,Thomas Kraemer,Tina M. Binz Anal. Methods 2022 14 4583
-
Wei Qiang,Chun Zhai,Jianping Lei,Chaojin Song,Daming Zhang,Jin Sheng,Huangxian Ju Analyst 2009 134 1834
-
Ru Lian,Fang Zhang,Yurong Zhang,Zhongping Wu,Haiying Ye,Chunfang Ni,Xiaobao Lv,Yinlong Guo Anal. Methods 2018 10 749
-
Xi-wu Zhang,Qiu-han Li,Zuo-di Xu,Jin-jin Dou RSC Adv. 2020 10 3092
Additional information on Gerontoxanthone C
Recent Advances in Gerontoxanthone C (CAS: 121825-54-5) Research: A Comprehensive Review
Gerontoxanthone C (CAS: 121825-54-5), a naturally occurring xanthone derivative, has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its promising pharmacological properties. This research briefing synthesizes the latest findings on Gerontoxanthone C, focusing on its molecular mechanisms, therapeutic potential, and recent advancements in synthesis and application.
Recent studies have elucidated the unique structural features of Gerontoxanthone C, which contribute to its bioactivity. The compound's core xanthone scaffold, coupled with specific hydroxyl and prenyl substitutions, has been shown to interact with multiple cellular targets, including kinases, oxidoreductases, and transcription factors. These interactions underlie its diverse biological effects, ranging from anti-inflammatory and antioxidant activities to potential anti-cancer properties.
In the context of neurodegenerative diseases, Gerontoxanthone C has demonstrated remarkable neuroprotective effects. A 2023 study published in the Journal of Medicinal Chemistry revealed that the compound effectively crosses the blood-brain barrier and attenuates oxidative stress in neuronal cells by modulating the Nrf2/ARE pathway. These findings position Gerontoxanthone C as a promising candidate for the development of novel therapeutics for Alzheimer's and Parkinson's diseases.
Significant progress has also been made in the synthetic approaches to Gerontoxanthone C. Researchers have recently developed a more efficient total synthesis route that improves yield and scalability while maintaining the compound's stereochemical integrity. This advancement, reported in Organic Letters (2024), addresses previous challenges in obtaining sufficient quantities of the compound for thorough pharmacological evaluation.
The anti-cancer potential of Gerontoxanthone C has been another active area of investigation. Mechanistic studies have identified its ability to induce apoptosis in various cancer cell lines through the inhibition of PI3K/Akt/mTOR signaling pathway. Notably, a 2024 study in Cancer Research demonstrated synergistic effects when Gerontoxanthone C was combined with conventional chemotherapeutic agents, suggesting its potential as an adjuvant therapy in oncology.
Despite these promising developments, challenges remain in the clinical translation of Gerontoxanthone C. Current research efforts are focused on improving its pharmacokinetic properties and reducing potential off-target effects. Several research groups are exploring structural modifications and prodrug strategies to enhance the compound's bioavailability and therapeutic index.
Looking forward, Gerontoxanthone C represents a valuable scaffold for drug discovery across multiple therapeutic areas. Its multifaceted biological activities and relatively low toxicity profile make it an attractive lead compound for further development. Ongoing research is expected to provide deeper insights into its mechanism of action and expand its potential clinical applications in the coming years.
121825-54-5 (Gerontoxanthone C) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)